
Essential Safety and Logistics for Handling 6-
Hydroxy chlorzoxazone-d2

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 6-Hydroxy chlorzoxazone-d2

Cat. No.: B585203 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical compounds are paramount. This guide provides immediate and essential

safety protocols, operational procedures, and disposal plans for 6-Hydroxy chlorzoxazone-
d2.

Chemical and Physical Properties

Property Value

Synonyms
5-Chloro-6-hydroxy-2(3H)-benz-d2-oxazolone,

6-Hydroxychlorzoxazone-d2, NSC 24955-d2

CAS Number 1432065-00-3[1]

Molecular Formula C₇H₂D₂ClNO₃[1]

Molecular Weight 187.58 g/mol [2]

Form Solid[3]

Storage Temperature -20°C[3] or +4°C[1]

Hazard Identification and Personal Protective Equipment
(PPE)
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While a specific Safety Data Sheet (SDS) for 6-Hydroxy chlorzoxazone-d2 is not readily

available, the SDS for the non-deuterated form, 6-hydroxy Chlorzoxazone, indicates that the

compound is harmful if swallowed, causes skin and eye irritation, and may cause respiratory

irritation[4]. Therefore, appropriate precautions must be taken.

Recommended Personal Protective Equipment (PPE)

Protection Type Specification Rationale

Hand Protection

Double-gloving with nitrile

(inner) and butyl rubber or

neoprene (outer) gloves.

Provides a robust barrier

against potential dermal

absorption of chlorinated

compounds[5].

Eye and Face Protection
Chemical safety goggles and a

full-face shield.

Protects against splashes and

aerosols[5].

Respiratory Protection

Air-purifying respirator (APR)

with organic vapor and

particulate cartridges.

Necessary when handling the

powder or creating solutions to

prevent inhalation[5].

Body Protection
Chemical-resistant lab coat or

coveralls.

Protects against accidental

spills[5].

Foot Protection
Closed-toe, chemical-resistant

shoes.

Prevents exposure from

spills[5].

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach is crucial for minimizing risks during the handling of 6-Hydroxy
chlorzoxazone-d2.

Preparation:

Ensure an emergency eyewash station and safety shower are accessible and have been

recently tested[5].

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b585203?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/25826m.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_3_Chlorophenyl_3_nitrochromen_4_one.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_3_Chlorophenyl_3_nitrochromen_4_one.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_3_Chlorophenyl_3_nitrochromen_4_one.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_3_Chlorophenyl_3_nitrochromen_4_one.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_3_Chlorophenyl_3_nitrochromen_4_one.pdf
https://www.benchchem.com/product/b585203?utm_src=pdf-body
https://www.benchchem.com/product/b585203?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_3_Chlorophenyl_3_nitrochromen_4_one.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b585203?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prepare all necessary equipment and reagents before handling the compound.

Verify that the fume hood is functioning correctly.

Donning PPE:

Put on all required PPE as outlined in the table above before entering the designated work

area.

Handling the Compound:

All handling of the solid compound and its solutions must be conducted in a certified

chemical fume hood.

When weighing the solid, do so within the fume hood to contain any dust[5].

If preparing a solution, add the solid to the solvent slowly to prevent splashing[5].

Post-Handling:

Thoroughly decontaminate all surfaces and equipment that came into contact with the

compound.

Remove PPE in the reverse order it was put on, taking care to avoid self-contamination[5].

Wash hands thoroughly with soap and water after removing gloves[5].
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Preparation

Handling

Post-Handling

Verify fume hood

Check safety shower & eyewash

Gather materials

Don PPE

Work in fume hood

Weigh solid / Prepare solution

Decontaminate surfaces & equipment

Doff PPE

Wash hands
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Waste Generation

Waste Collection & Storage

Disposal

Contaminated Solids
(Gloves, Wipes)

Labeled Solid Waste Container

Contaminated Liquids
(Solutions)

Labeled Liquid Waste Container

Designated Storage Area

Contact EHS / Licensed Vendor

Proper Manifesting & Transport

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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